Cas no 1469705-93-8 (3,4,5,6-Tetrakis(3,6-di-tert-butyl-9H-carbazol-9-yl)phthalonitrile)

• Product Name: 3,4,5,6-Tetrakis(3,6-di-tert-butyl-9H-carbazol-9-yl)phthalonitrile
• CAS No: 1469705-93-8
• MF: C₈₈H₉₆N₆
• MW: 1237.74406242371
• CID: 2952083
• PubChem ID: 146013451
• Update Time: 2024-11-02

3,4,5,6-Tetrakis(3,6-di-tert-butyl-9H-carbazol-9-yl)phthalonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-四(3,6-二叔丁基-9-咔唑基)-对苯二腈
• 3,4,5,6-tetrakis(3,6-di-t-Butylcarbazol-9-yl)- 1,2-dicyanobenzene
• 3,4,5,6-Tetrakis(3,6-di-tert-butyl-9H-carbazol-9-yl)phthalonitrile
• 4CzPN-Bu
• AMY18799
• 3,4,5,6-Tetrakis(3,6-di-t-Butylcarbazol-9-yl)-1,2-dicyanobenzene
• 3,4,5,6-tetrakis(3,6-ditert-butylcarbazol-9-yl)benzene-1,2-dicarbonitrile
• tetrakis(3,6-di-tert-butylcarbazol-9-yl)benzene-1,2-dicarbonitrile
• 1469705-93-8
• BS-47110
• E74986
• CS-0105292

• Inchi： 1S/C88H96N6/c1-81(2,3)51-25-33-69-59(41-51)60-42-52(82(4,5)6)26-34-70(60)91(69)77-67(49-89)68(50-90)78(92-71-35-27-53(83(7,8)9)43-61(71)62-44-54(84(10,11)12)28-36-72(62)92)80(94-75-39-31-57(87(19,20)21)47-65(75)66-48-58(88(22,23)24)32-40-76(66)94)79(77)93-73-37-29-55(85(13,14)15)45-63(73)64-46-56(86(16,17)18)30-38-74(64)93/h25-48H,1-24H3
• InChI Key： INVGTCJGWUABRZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C)C1C(=C(C#N)C(C#N)=C(C=1N1C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C)N1C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C)N1C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 1236.76964709 g/mol
• Monoisotopic Mass: 1236.76964709 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 94
• Rotatable Bond Count: 12
• Complexity: 2430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1237.7
• XLogP3: 27
• Topological Polar Surface Area: 67.3